Cas no 66-79-5 (oxacillin)

Oxacillin is a synthetic penicillin with oral activity. It has good bactericidal activity against Staphylococcus and other gram positive pathogens
oxacillin structure
oxacillin structure
Product Name:oxacillin
CAS No:66-79-5
Molecular Formula:C19H19N3O5S
Molecular Weight:401.43626
MDL:MFCD00864855
CID:93775
PubChem ID:6196

oxacillin Properties

Names and Identifiers

    • oxacillin
    • OXACILLIN SODIUM
    • (2S,5R,6R)-3,3-Dimethyl-6-[(5-methyl-3-phenylisoxazol-4-yl)carbonylamino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • (5-methyl-3-phenyl-isoxazol-4-yl)-penicillin
    • [2S-(2,5,6)]-3,3-dimethyl-6-(methyl-3-phenylisoxaz-4-ole-carboxamide-7-oxy-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • Bactocil
    • Oxazina
    • oxazocillin
    • Penstapho
    • CHEMBL819
    • MPi-PC
    • HY-B0925A
    • 2,2-dimethyl-6beta-(5-methyl-3-phenyl-1,2-oxazole-4-carboxamido)penam-3alpha-carboxylic acid
    • Oxacillin,(S)
    • Oxacillinum (INN-Latin)
    • Oxacilline
    • DTXCID403397
    • CS-0013715
    • UH95VD7V76
    • Oxacilline (INN-French)
    • BDBM50350483
    • OXACILLIN [INN]
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-6-(((5-methyl-3-phenyl-4-isoxazolyl)carbonyl)amino)-7-oxo-, (2S-(2.alpha.,5.alpha.,6.beta.))-
    • phenylisoxazole-4-carboxamido)-7-
    • BRD-K96786677-236-02-4
    • Q418725
    • MPI-penicillin; MPi-PC
    • Methylphenylisoxazolyl Penicillin
    • OXACILLIN [MI]
    • DTXSID8023397
    • OXACILLIN [MART.]
    • oxo-4-thia-1-azabicyclo[3.2.0]heptane-
    • OXACILLIN (MART.)
    • C07334
    • DB00713
    • Oxacilina [INN-Spanish]
    • 66-79-5
    • Prostaphlyn
    • Oxacilina (TN)
    • OXACILLIN [VANDF]
    • SCHEMBL3817
    • J01CF04
    • Bactocill
    • BRD-K96786677-236-01-6
    • Oxacilina (INN-Spanish)
    • Oxacillin [INN:BAN]
    • (2S,5R,6R)-3,3-dimethyl-6-(5-methyl-3-
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-6-[[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]amino]-7-oxo-, (2S,5R,6R)-
    • 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 3,3-DIMETHYL-6-(((5-METHYL-3-PHENYL-4-ISOXAZOLYL)CARBONYL)AMINO)-7-OXO-,(2S,5R,6R)-
    • MPI-penicillin
    • Oxazocilline
    • (2S,5R,6R)-3,3-dimethyl-6-[(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • Ossacillina [DCIT]
    • Epitope ID:181859
    • UNII-UH95VD7V76
    • (2S,5R,6R)-3,3-dimethyl-6-(5-methyl-3-phenyl-1,2-oxazole-4-amido)-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • oxacillina
    • (2S,5R,6R)-3,3-dimethyl-6-[(5-methyl-3-phenyl-isoxazole-4-carbonyl)amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • EN300-19766050
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-6-(((5-methyl-3-phenyl-4-isoxazolyl)carbonyl)amino)-7-oxo-, (2S-(2alpha,5alpha,6beta))-
    • Oxacilina
    • 5-Methyl-3-phenyl-4-isoxazolyl-penicillin
    • Ossacillina
    • Oxacillin (INN)
    • 5-Methyl-3-phenyl-4-isooxazolylpenicillin
    • GTPL10943
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-6-(5-methyl-3-phenyl-4-isoxazolecarboxamide)-7-oxo-
    • D08307
    • OXACILLIN [WHO-DD]
    • (2S,5R,6R)-3,3-dimethyl-6-{[(5-methyl-3-phenylisoxazol-4-yl)carbonyl]amino}-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • NS00000572
    • Oxacillinum [INN-Latin]
    • Oxacilline [INN-French]
    • Penicillin, (5-methyl-3-phenyl-4-isoxazolyl)-
    • 6beta-(5-methyl-3-phenylisoxazol-4-yl)penicillanic acid
    • Penicillin, Methylphenylisoxazolyl
    • EINECS 200-635-5
    • 1173-88-2
    • Prostaphlin
    • (5-methyl-3-phenyl-4-isoxazolyl)penicillin
    • Oxacillinum
    • CHEBI:7809
    • DA-76502
    • BRD-K96786677-323-02-0
    • MDL: MFCD00864855
    • InChIKey: UWYHMGVUTGAWSP-JKIFEVAISA-N
    • Inchi: InChI=1S/C19H19N3O5S/c1-9-11(12(21-27-9)10-7-5-4-6-8-10)15(23)20-13-16(24)22-14(18(25)26)19(2,3)28-17(13)22/h4-8,13-14,17H,1-3H3,(H,20,23)(H,25,26)/t13-,14+,17-/m1/s1
    • SMILES: CC1=C(C(N[C@@H]2C(N3[C@H](C(C)(S[C@H]23)C)C(O)=O)=O)=O)C(C4=CC=CC=C4)=NO1

Computed Properties

  • Exact Mass: 401.10500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 401.10454189g/mol
  • Heavy Atom Count: 28
  • Complexity: 681
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • LogP: 2.22410
  • PSA: 138.04000

oxacillin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-19766050-0.05g
66-79-5
0.05g
$2755.0 2023-09-16

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